Cas no 2246912-68-3 (2-(2-(1-Methoxycyclopentyl)vinyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

• Product Name: 2-(2-(1-Methoxycyclopentyl)vinyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CAS No: 2246912-68-3
• MF: C₁₄H₂₅BO₃
• MW: 252.157504796982
• CID: 6024255
• PubChem ID: 165471379
• Update Time: 2025-06-09

2-(2-(1-Methoxycyclopentyl)vinyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 2-[2-(1-methoxycyclopentyl)ethenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• EN300-802863
• 2246912-68-3
• 2-(2-(1-Methoxycyclopentyl)vinyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

• Inchi： 1S/C14H25BO3/c1-12(2)13(3,4)18-15(17-12)11-10-14(16-5)8-6-7-9-14/h10-11H,6-9H2,1-5H3/b11-10+
• InChI Key： PYLISWGGGSTWSU-ZHACJKMWSA-N
• SMILES： O1B(/C=C/C2(CCCC2)OC)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 252.1896748g/mol
• Monoisotopic Mass: 252.1896748g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.7Ų

Additional information on 2-(2-(1-Methoxycyclopentyl)vinyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

Comprehensive Overview of 2-(2-(1-Methoxycyclopentyl)vinyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No. 2246912-68-3)

2-(2-(1-Methoxycyclopentyl)vinyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is a highly specialized boronic ester compound with significant applications in organic synthesis and pharmaceutical research. Its unique structure, featuring a dioxaborolane ring and a methoxycyclopentyl moiety, makes it a valuable intermediate for Suzuki-Miyaura cross-coupling reactions, a topic frequently searched by chemists and researchers in the field of organoboron chemistry.

The compound's CAS No. 2246912-68-3 is often queried in scientific databases, reflecting its growing relevance in drug discovery and material science. Recent trends in AI-driven molecular design have further highlighted the importance of such boronic esters, as they are frequently used in the development of targeted therapeutics and bioconjugation strategies. This aligns with the increasing demand for green chemistry solutions, where 2-(2-(1-Methoxycyclopentyl)vinyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane offers advantages due to its stability and reactivity under mild conditions.

One of the most searched questions in this domain is: "How to optimize Suzuki coupling reactions using dioxaborolane derivatives?" This compound addresses this query by providing a robust platform for C-C bond formation, a critical step in synthesizing complex organic molecules. Its vinyl group enhances reactivity, while the tetramethyl substitution on the dioxaborolane ring improves solubility in common organic solvents, a feature highly valued in industrial applications.

In the context of sustainable chemistry, researchers are increasingly exploring 2-(2-(1-Methoxycyclopentyl)vinyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane as a greener alternative to traditional reagents. Its compatibility with aqueous reaction conditions and low toxicity profile makes it a preferred choice for high-throughput synthesis, a topic gaining traction in pharmaceutical manufacturing forums.

Another trending topic is the role of boron-containing compounds in proteolysis-targeting chimeras (PROTACs), a revolutionary approach in drug development. The dioxaborolane moiety in this compound can serve as a linker or functional handle, enabling precise molecular engineering. This has led to a surge in searches for "boronic ester applications in PROTACs", further underscoring the compound's versatility.

From a technical perspective, the methoxycyclopentyl group in 2-(2-(1-Methoxycyclopentyl)vinyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane introduces steric and electronic effects that modulate its reactivity. This property is frequently discussed in computational chemistry circles, where density functional theory (DFT) studies predict its behavior in catalytic cycles. Such insights are invaluable for designing next-generation catalysts, a hot topic in academic research.

In summary, 2-(2-(1-Methoxycyclopentyl)vinyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No. 2246912-68-3) represents a cutting-edge tool in modern chemistry. Its alignment with green synthesis, drug discovery, and material science trends ensures its continued relevance in both industrial and academic settings. As search queries for "advanced boronic esters" and "Suzuki coupling reagents" rise, this compound stands out as a key player in the evolving landscape of organic synthesis.